Cas no 1220034-32-1 (N-Allyl-2-(methylamino)acetamide hydrochloride)

• Product Name: N-Allyl-2-(methylamino)acetamide hydrochloride
• CAS No: 1220034-32-1
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• CID: 1078376
• PubChem ID: 53410796
• Update Time: 2025-06-08

N-Allyl-2-(methylamino)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Allyl-2-(methylamino)acetamide hydrochloride
• AKOS015847428
• 1220034-32-1
• UFWBMTUMEOOEIX-UHFFFAOYSA-N
• 2-(methylamino)-N-(prop-2-en-1-yl)acetamide hydrochloride
• A925869
• N-ALLYL-2-(METHYLAMINO)ACETAMIDEHYDROCHLORIDE
• SCHEMBL849719
• N-allyl-2-methylamino-acetamide hydrochloride
• 2-(methylamino)-N-prop-2-enylacetamide;hydrochloride

• MDL： MFCD13562394
• Inchi： 1S/C6H12N2O.ClH/c1-3-4-8-6(9)5-7-2;/h3,7H,1,4-5H2,2H3,(H,8,9);1H
• InChI Key： UFWBMTUMEOOEIX-UHFFFAOYSA-N
• SMILES： Cl.O=C(CNC)NCC=C

Computed Properties

• Exact Mass: 164.0716407g/mol
• Monoisotopic Mass: 164.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Allyl-2-(methylamino)acetamide hydrochloride

Introduction to N-Allyl-2-(methylamino)acetamide Hydrochloride (CAS No 1220034-32-1)

N-Allyl-2-(methylamino)acetamide hydrochloride, a compound with the chemical identifier CAS No 1220034-32-1, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its hydrochloride salt form, has garnered attention due to its versatile applications in synthetic chemistry and potential therapeutic uses. The structure of this molecule, featuring an allyl group and a methylamino substituent on an acetamide backbone, makes it a valuable intermediate in the synthesis of more complex pharmacological agents.

The chemical properties of N-Allyl-2-(methylamino)acetamide hydrochloride contribute to its utility in various chemical transformations. The presence of the allyl group allows for reactions such as Michael additions and cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds essential for drug development. Additionally, the methylamino group can participate in hydrogen bonding interactions, influencing the compound's solubility and bioavailability. These characteristics make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. N-Allyl-2-(methylamino)acetamide hydrochloride has emerged as a key intermediate in the synthesis of molecules targeting various biological pathways. For instance, studies have demonstrated its role in the development of compounds that interact with enzymes and receptors involved in inflammation and pain management. The ability to modify its structure allows chemists to fine-tune its interactions with biological targets, potentially leading to more effective treatments.

One of the most compelling aspects of N-Allyl-2-(methylamino)acetamide hydrochloride is its potential in drug discovery and development. Researchers are leveraging its structural features to create derivatives with improved pharmacokinetic profiles. For example, modifications aimed at enhancing solubility and reducing metabolic clearance have shown promise in preclinical studies. These advancements underscore the importance of this compound as a building block for next-generation therapeutics.

The synthesis of N-Allyl-2-(methylamino)acetamide hydrochloride involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of 2-(methylamino)acetonitrile, which is then subjected to allylation followed by hydrochlorination. Each step is meticulously optimized to ensure high yield and purity, critical factors for pharmaceutical applications. The efficiency of these synthetic routes underscores the compound's feasibility for large-scale production.

Recent advancements in computational chemistry have further accelerated the development of N-Allyl-2-(methylamino)acetamide hydrochloride-based drugs. Molecular modeling techniques allow researchers to predict how modifications to the molecule will affect its biological activity. This approach has led to the identification of novel derivatives with enhanced binding affinity and selectivity. Such computational insights are invaluable in guiding experimental efforts and reducing the time required to bring new drugs to market.

The role of N-Allyl-2-(methylamino)acetamide hydrochloride extends beyond mere intermediates; it serves as a scaffold for innovation in drug design. Its structural versatility allows chemists to explore diverse chemical spaces, leading to compounds with unique properties. This flexibility is particularly important in addressing complex diseases that require multifaceted therapeutic strategies. As research continues, it is likely that new applications for this compound will emerge, further solidifying its place in pharmaceutical chemistry.

In conclusion, N-Allyl-2-(methylamino)acetamide hydrochloride (CAS No 1220034-32-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical transformations and interactions with biological targets, making it a valuable tool for drug discovery. As our understanding of molecular interactions grows, so too does the promise of this compound in addressing unmet medical needs.